Cas no 141213-05-0 (Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]-)

• Product name: Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]-
• CAS No: 141213-05-0
• MF: C₁₅H₂₄N₄O₃
• MW: 308.376063346863
• CID: 1301770

Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]-
• Phenol, 4-nitro-2-[(octahydro-4,7-dimethyl-1H-1,4,7-triazonin-1-yl)methyl]-

• Inchi： 1S/C15H24N4O3/c1-16-5-6-17(2)8-10-18(9-7-16)12-13-11-14(19(21)22)3-4-15(13)20/h3-4,11,20H,5-10,12H2,1-2H3
• InChI Key： QHJOBRYLFHMDEK-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C([N+]([O-])=O)C=C1CN1CCN(C)CCN(C)CC1

Computed Properties

• Exact Mass: 308.18502

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 465.0±45.0 °C(Predicted)
• PSA: 73.09
• pka: 6.80±0.16(Predicted)